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4-TERT-BUTYLTHIACALIX[4]ARENE 4-TERT-BUTYLTHIACALIX[4]ARENE
Brand Name: Vulcanchem
CAS No.: 182496-55-5
VCID: VC0060726
InChI: InChI=1S/C40H48O4S4/c1-37(2,3)21-13-25-33(41)26(14-21)46-28-16-23(39(7,8)9)18-30(35(28)43)48-32-20-24(40(10,11)12)19-31(36(32)44)47-29-17-22(38(4,5)6)15-27(45-25)34(29)42/h13-20,41-44H,1-12H3
SMILES: CC(C)(C)C1=CC2=C(C(=C1)SC3=CC(=CC(=C3O)SC4=CC(=CC(=C4O)SC5=C(C(=CC(=C5)C(C)(C)C)S2)O)C(C)(C)C)C(C)(C)C)O
Molecular Formula: C40H48O4S4
Molecular Weight: 721.1 g/mol

4-TERT-BUTYLTHIACALIX[4]ARENE

CAS No.: 182496-55-5

Main Products

VCID: VC0060726

Molecular Formula: C40H48O4S4

Molecular Weight: 721.1 g/mol

4-TERT-BUTYLTHIACALIX[4]ARENE - 182496-55-5

CAS No. 182496-55-5
Product Name 4-TERT-BUTYLTHIACALIX[4]ARENE
Molecular Formula C40H48O4S4
Molecular Weight 721.1 g/mol
IUPAC Name 5,11,17,23-tetratert-butyl-2,8,14,20-tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol
Standard InChI InChI=1S/C40H48O4S4/c1-37(2,3)21-13-25-33(41)26(14-21)46-28-16-23(39(7,8)9)18-30(35(28)43)48-32-20-24(40(10,11)12)19-31(36(32)44)47-29-17-22(38(4,5)6)15-27(45-25)34(29)42/h13-20,41-44H,1-12H3
Standard InChIKey PDEJSTNRUYUEQL-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC2=C(C(=C1)SC3=CC(=CC(=C3O)SC4=CC(=CC(=C4O)SC5=C(C(=CC(=C5)C(C)(C)C)S2)O)C(C)(C)C)C(C)(C)C)O
Canonical SMILES CC(C)(C)C1=CC2=C(C(=C1)SC3=CC(=CC(=C3O)SC4=CC(=CC(=C4O)SC5=C(C(=CC(=C5)C(C)(C)C)S2)O)C(C)(C)C)C(C)(C)C)O
PubChem Compound 5242247
Last Modified Nov 11 2021
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